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Compound of Interest

Compound Name: Kfm 19

Cat. No.: B1673623 Get Quote

The proper disposal of any laboratory chemical is paramount for ensuring personnel safety and

environmental protection. While a specific public Safety Data Sheet (SDS) for a compound

designated "Kfm 19" is not available—suggesting it may be an internal, novel, or specialized

compound—a universal, safety-first procedure must be followed. The cornerstone of this

procedure is obtaining and meticulously following the compound's official SDS provided by the

manufacturer.

This guide outlines the essential, step-by-step process for the safe and compliant disposal of

any laboratory chemical, using "Kfm 19" as a placeholder.

Step 1: Hazard Identification via Safety Data Sheet (SDS)
Before any handling or disposal, the researcher must obtain the SDS for the specific chemical.

This document is the primary source of information regarding hazards, handling, and disposal.

Key sections to consult are:

Section 2: Hazards Identification: Classifies the substance's hazards (e.g., flammable,

corrosive, toxic).

Section 7: Handling and Storage: Details requirements for safe storage, including

incompatible materials.[1]

Section 8: Exposure Controls/Personal Protection: Specifies the necessary Personal

Protective Equipment (PPE).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1673623?utm_src=pdf-interest
https://www.benchchem.com/product/b1673623?utm_src=pdf-body
https://www.benchchem.com/product/b1673623?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 13: Disposal Considerations: Provides instructions for proper disposal, which must

be followed in accordance with local, state, and federal regulations.

Step 2: Waste Characterization and Segregation
Based on the SDS, the waste must be characterized. The U.S. Environmental Protection

Agency (EPA) defines hazardous waste by four characteristics: ignitability, corrosivity, reactivity,

and toxicity.[2][3]

Ignitability: Liquids with a flash point below 140°F (60°C).[3]

Corrosivity: Aqueous solutions with a pH ≤ 2 or ≥ 12.5.[3]

Reactivity: Substances that are unstable, react violently with water, or generate toxic gases.

[3]

Toxicity: Harmful or fatal when ingested or absorbed.

Proper segregation is critical to prevent dangerous reactions.[1] Incompatible chemicals must

be stored separately, using physical barriers and secondary containment.[2] For example, acids

should be kept separate from bases, and oxidizing agents must be stored away from organic

compounds.[1]

Step 3: Container Selection and Labeling
The choice of waste container is dictated by the chemical's properties as described in the SDS.

Compatibility: The container material must be chemically compatible with the waste. For

instance, hydrofluoric acid should not be stored in glass, and acids or bases should not be

kept in metal containers.[4]

Integrity: Containers must be in good condition, free from leaks or damage, and have a

secure, leak-proof closure.[2]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name(s) of the contents, and the specific hazard(s) (e.g., "Flammable,"

"Corrosive").
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Step 4: Accumulation and Storage
Hazardous waste must be accumulated at or near its point of generation in a designated

Satellite Accumulation Area (SAA).[1][3]

Volume Limits: A maximum of 55 gallons of hazardous waste (or 1 quart of acutely toxic P-

listed waste) may be stored in an SAA.[3]

Storage Duration: Containers can remain in the SAA for up to one year, but must be

removed within three days of becoming full.[1] Some regulations, particularly for academic

labs, may require removal within six months.[2][5]

Inspections: Designated SAAs must be inspected weekly for leaks and proper container

management.[1]

Step 5: Arranging for Final Disposal
Disposal of hazardous chemical waste must be handled by the institution's Environmental

Health & Safety (EH&S) office or a certified hazardous waste disposal company.[3]

Researchers should never dispose of hazardous chemicals down the drain unless explicitly

permitted by EH&S and local regulations for specific, neutralized, non-hazardous aqueous

solutions.[1]

Quantitative Disposal Parameters (Illustrative
Example)
The following table summarizes the kind of quantitative data a researcher would extract from

an SDS to inform the disposal plan. These are generalized values; the specific SDS for the

compound in question is the only authoritative source.
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Parameter Guideline Source of Information

pH for Neutralization

Adjust to a range of 5.0 - 12.5

before drain disposal (if

permissible for the specific

substance).[1]

SDS Section 9

Flash Point
Waste is considered ignitable if

< 140°F (60°C).[3]
SDS Section 9

Storage Time Limit

Max 12 months in SAA

(partially full); 3 days once full.

[1] Some academic rules

mandate 6 months.[5]

Institutional Policy

SAA Volume Limit
Max 55 gallons of hazardous

waste.[3]
Institutional Policy

Acutely Toxic Limit

Max 1 quart (liquid) or 1 kg

(solid) of P-listed waste in

SAA.[3]

SDS Section 2, 14

Mandatory Visualizations
The following workflow diagram illustrates the mandatory decision-making process for the

proper disposal of any laboratory chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: New Waste Generated
(Compound Kfm 19)

Obtain & Review
Safety Data Sheet (SDS)

Characterize Waste
(Ignitable, Corrosive, Reactive, Toxic)

Select Required PPE
(Gloves, Goggles, Lab Coat)

Segregate Incompatible Wastes

Select & Label
Appropriate Waste Container

Store in Designated
Satellite Accumulation Area (SAA)

Container Full or
Storage Time Limit Reached?

No

Contact EH&S for
Waste Pickup

Yes

End: Compliant Disposal

Click to download full resolution via product page

Caption: Chemical Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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